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Compound of Interest

2-(2-Bromophenyl)azepane
Compound Name:

hydrochloride
CAS No.: 1177340-54-3
Cat. No.: B1286184

Get Quote

Abstract & Strategic Value

2-(2-Bromophenyl)azepane hydrochloride (CAS: 383129-25-7, generic) represents a
privileged scaffold in Central Nervous System (CNS) drug discovery. Unlike flat, aromatic-
heavy compounds, this molecule offers three-dimensional complexity (chirality at the C2
position) and a seven-membered azepane ring, which mimics the spatial arrangement of
classic monoamine neurotransmitters.

For High-Throughput Screening (HTS) campaigns, this compound serves two distinct roles:

o A Chemical Probe: Targeting Class A GPCRs (Serotonin 5-HT, Dopamine D2) and
Monoamine Transporters (SERT, NET).

o A Diversity Scaffold: The ortho-bromine substituent acts as a "synthetic handle," allowing
rapid hit-to-lead evolution via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura)
immediately following hit confirmation.
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This guide details the protocols for solubilization, acoustic liquid handling, and assay
integration, specifically addressing the challenges of handling secondary amine hydrochloride
salts in DMSO environments.

Technical Profile & Physicochemical Logic

Understanding the physical state of the library member is prerequisite to successful screening.
The hydrochloride salt form enhances shelf stability but introduces specific variables in DMSO
stock preparation.

ble 1: Phusicochemical Snecificati

Property Value HTS Implication

Ideal for Fragment-Based Drug
Molecular Weight ~290.6 g/mol (HCI salt) Discovery (FBDD); leaves
room for mass addition.

High CNS penetration

potential; requires careful
cLogP ~3.2 (Free Base) DMSO solubility checks to

prevent precipitation in

aqueous buffers.

Critical binding motif for
H-Bond Donors 1 (Secondary Amine) Aspartate residues in GPCR

transmembrane domains.

High Value: Allows rapid
) ) analog generation from the
Reactive Handle Aryl Bromide (C-Br) o
same stock plate via micro-

scale synthesis.

HCI salt dissociates in DMSO;
Water (Moderate), DMSO

Solubility may slightly acidify unbuffered

High
(High) stock solutions.

Protocol: Stock Solution Preparation & Management

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Objective: Create a robust 10 mM stock solution suitable for acoustic dispensing while
mitigating the risk of compound precipitation or degradation.

Critical Mechanism: The "Acidic DMSO" Trap

Dissolving amine hydrochlorides in DMSO releases protons, potentially lowering the apparent
pH of the stock solution. While DMSO is aprotic, the micro-environment can affect the stability
of neighboring compounds in a mixed plate or interfere with pH-sensitive assays (e.g.,
fluorescence polarization).

Step-by-Step Workflow

e Weighing & Calculation:
o Calculate mass based on the salt MW (approx. 290.6), not the free base.
o Target: 10 mM in 100% anhydrous DMSO.
 Solubilization:
o Add DMSO (Grade: HTS-Certified, <0.05% water).
o Action: Vortex vigorously for 60 seconds.

o Visual QC: Inspect for "schlieren" lines (viscosity trails). If present, sonicate for 5 minutes
at room temperature.

 Inert Gas Purging (Mandatory):

o Secondary amines are prone to slow oxidation.

o Flush the headspace of the storage vial with dry Argon or Nitrogen gas before capping.
o Storage:

o Store at -20°C.

o Limit: Maximum 5 freeze-thaw cycles.
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Visualization: Stock Management Logic
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Caption: Workflow for converting hygroscopic HCI salts into stable HTS-ready DMSO stocks.

HTS Workflow Integration

Context: Screening 2-(2-Bromophenyl)azepane against a GPCR target (e.g., 5-HT2C) using a
Calcium Flux Assay.

A. Liquid Handling (Acoustic vs. Tip)

» Recommendation: Use Acoustic Dispensing (e.g., Echo® Liquid Handler).

e Reasoning: The viscosity of 10 mM DMSO stocks can vary. Acoustic energy calibration
ensures precise nanoliter transfer (2.5 nL — 50 nL) without the "hanging drop" issues
associated with tip-based pin tools.

o Salt Effect: The ionic nature of the HCI salt increases the solution's dielectric properties but
generally does not interfere with acoustic calibration for DMSO.

B. Assay Protocol: Calcium Flux (Fluorescent)

This protocol validates the compound's activity as an antagonist.
o Cell Plating:

o Seed CHO-K1 cells expressing 5-HT2C at 10,000 cells/well in 384-well black/clear-bottom
plates.

o Incubate 18h at 37°C/5% CO2.
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e Dye Loading:

o Remove media. Add 20 pL Calcium-4 dye (Molecular Devices) in HBSS buffer + 20 mM
HEPES.

o Crucial: Ensure buffer pH is 7.4. The HCI from the compound stock (upon dilution) will be
neutralized by the 20 mM HEPES capacity.

e Compound Transfer:
o Transfer 50 nL of 10 mM 2-(2-Bromophenyl)azepane stock (Final Assay Conc: ~10 uM).
o Incubate 15 mins at RT (dark).
e Agonist Addition & Read:
o Inject EC80 concentration of Serotonin (5-HT).
o Measure fluorescence (Ex 485 / Em 525) on FLIPR or kinetic plate reader.

Hit Validation & "The Bromine Advantage"

If 2-(2-Bromophenyl)azepane hits, it is not just a lead; it is a starting point for Rapid Analoging.

The "Handle" Strategy

Most HTS hits require de novo synthesis to improve potency. This scaffold allows direct
chemical modification of the screening stock or re-ordered powder.

Reaction: Suzuki-Miyaura Coupling.

Reagents: Boronic acid library + Pd catalyst.

Site: The ortho-Bromine.

Outcome: Rapid generation of bi-aryl analogs to probe the hydrophobic pocket of the
receptor.
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Visualization: Hit-to-Lead Pathway

HTS Hit:
2-(2-Bromophenyl)azepane

Is Potency < 10 uM?

Micro-Scale Synthesis:

Archive Suzuki Coupling on Br-Handle

Generate 96 Analog Library
(R-Group Scan)

SAR Analysis

Click to download full resolution via product page

Caption: Leveraging the bromine handle for rapid Structure-Activity Relationship (SAR)
expansion post-screen.

Troubleshooting & Quality Control
Common Failure Modes

o False Negatives (Solubility):
o Symptom: Flatline data despite high concentration.

o Cause: The HCI salt may "crash out" (precipitate) when dispensed into high-phosphate
buffers (PBS) if the dilution step is too rapid.
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o Fix: Use an intermediate dilution plate with 10% DMSO/Water before final addition to the

assay plate.

» False Positives (Interference):
o Symptom: High fluorescence background.

o Cause: Secondary amines can react with electrophilic components in certain dye
formulations (rare but possible).

o Fix: Run a "No-Cell" control to check for intrinsic compound fluorescence or dye
interaction.

Reference Data

For comparative analysis, researchers should cross-reference activity against standard
azepane-based ligands.

o Standard: Lorcaserin (5-HT2C agonist) — Structurally related benzazepine.

» Negative Control: Unsubstituted Azepane (lacks the aryl anchor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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